2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H9F3N4O2S2/c17-16(18,19)9-3-1-2-8(6-9)13-21-11(25-23-13)7-27-15-20-10-4-5-26-12(10)14(24)22-15/h1-6H,7H2,(H,20,22,24)
• InChI Key: MCXZZCJANAOPFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3)SC=C4
• Molecular Formula: C16H9F3N4O2S2
• Molecular Weight: 410.4 g/mol

Description

2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C16H9F3N4O2S2 and its molecular weight is 410.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A series of compounds, including those related to the structure of 2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one, have been synthesized and evaluated for their biological activities. These compounds exhibit a range of activities, including antioxidant, antimicrobial, anti-inflammatory, and potential anticancer properties.

• Antioxidant Activity : N-substituted phenyl derivatives of thieno[2,3-d]pyrimidine have been synthesized and characterized, showing significant antioxidant activity in various assays. The presence of electron-donating substituents enhances their radical scavenging abilities (Kotaiah, Harikrishna, Nagaraju, & Venkata Rao, 2012).

• Antimicrobial Activity : Compounds with the thieno[3,4-d]pyrimidin-4-one structure have shown promising antimicrobial activity against a variety of bacterial and fungal strains. This includes novel thiazolidinone derivatives containing the thieno[d]pyrimidine moiety, which were prepared under microwave-assisted and conventional conditions and displayed significant activity (El Azab & Abdel-Hafez, 2015).

• Anti-Inflammatory and CNS Depressant Activities : New bioactive derivatives of benzothieno[2,3-d]pyrimidin-4(3H)-one have been synthesized and shown to possess anti-inflammatory and CNS depressant activities. These activities were evaluated through various pharmacological assays (Ashalatha, Narayana, Vijaya Raj, & Suchetha Kumari, 2007).

• Anticancer Activity : Synthesis of novel pyrazolopyrimidines derivatives has been carried out, with some showing potent anticancer and anti-5-lipoxygenase activities. These compounds were evaluated against various cancer cell lines, demonstrating the potential for anticancer drug development (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Mechanism of Action

Target of Action

Compounds with a trifluoromethyl group, like “2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one”, often play an important role in pharmaceuticals, agrochemicals, and materials .

Mode of Action

The trifluoromethyl group in “this compound” might interact with carbon-centered radical intermediates .